Cas no 1053658-51-7 (2-chloro-4-(3-fluorophenyl)-1,3,5-triazine)

• Product Name: 2-chloro-4-(3-fluorophenyl)-1,3,5-triazine
• CAS No: 1053658-51-7
• MF: C₉H₅ClFN₃
• MW: 209.607503652573
• MDL: MFCD11052418
• CID: 4570109
• PubChem ID: 57364203
• Update Time: 2025-05-23

2-chloro-4-(3-fluorophenyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(3-fluorophenyl)-1,3,5-triazine
• 2-chloro-4-(3-fluorophenyl)-1,3,5-triazine

• MDL： MFCD11052418
• Inchi： 1S/C9H5ClFN3/c10-9-13-5-12-8(14-9)6-2-1-3-7(11)4-6/h1-5H
• InChI Key： REIFUUDEOYACDL-UHFFFAOYSA-N
• SMILES： N1=CN=C(C2=CC=CC(F)=C2)N=C1Cl

Additional information on 2-chloro-4-(3-fluorophenyl)-1,3,5-triazine

Introduction to 2-chloro-4-(3-fluorophenyl)-1,3,5-triazine (CAS No. 1053658-51-7)

2-chloro-4-(3-fluorophenyl)-1,3,5-triazine, identified by the CAS number 1053658-51-7, is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the triazine family, characterized by its three nitrogen atoms arranged in a six-membered ring structure. The presence of both chlorine and fluorine substituents on the triazine ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry, particularly in the development of agrochemicals and pharmaceuticals.

The structural features of 2-chloro-4-(3-fluorophenyl)-1,3,5-triazine contribute to its versatility in chemical transformations. The chlorine atom at the 2-position and the 3-fluorophenyl group at the 4-position provide multiple sites for functionalization, enabling the synthesis of a wide range of derivatives. These derivatives have been explored for their potential biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

In recent years, there has been growing interest in the application of triazine derivatives in medicinal chemistry due to their ability to interact with biological targets. Specifically, studies have focused on how modifications at the 2- and 4-positions of the triazine ring can influence binding affinity and selectivity towards enzymes and receptors. For instance, research has demonstrated that substituents such as halogens can enhance metabolic stability while maintaining pharmacological activity.

One notable area of research involves the use of 2-chloro-4-(3-fluorophenyl)-1,3,5-triazine as a precursor in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating fluorinated aromatic groups into triazine-based molecules, researchers aim to develop compounds that can selectively inhibit aberrant kinase activity. Preliminary studies have shown promising results in vitro, indicating potential for further development into therapeutic agents.

The fluorine atom in 2-chloro-4-(3-fluorophenyl)-1,3,5-triazine plays a crucial role in modulating the electronic properties of the molecule. Fluorine's high electronegativity can influence electron density distribution, affecting both lipophilicity and binding interactions. This characteristic has been leveraged in drug design to improve pharmacokinetic properties such as solubility and bioavailability. Additionally, fluorine-labeled compounds are often used in diagnostic imaging due to their ability to enhance signal detection in biological systems.

Another emerging application of triazine derivatives is in materials science. The rigid structure of triazines makes them suitable for constructing polymers with unique properties. For example, polymers incorporating triazine units have been investigated for their thermal stability and mechanical strength. These materials find applications in coatings, adhesives, and specialty plastics where high performance is required.

The synthesis of 2-chloro-4-(3-fluorophenyl)-1,3,5-triazine typically involves multi-step reactions starting from readily available precursors such as chloropyridines or cyanamides. The introduction of fluorine at the 3-position of the phenyl ring is often achieved through nucleophilic aromatic substitution or cross-coupling reactions. These synthetic strategies highlight the compound's importance as a building block in organic chemistry.

Recent advances in computational chemistry have also contributed to the study of 2-chloro-4-(3-fluorophenyl)-1,3,5-triazine. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before experimental synthesis. This approach has accelerated drug discovery efforts by identifying promising candidates with minimal trial-and-error experimentation.

The potential applications of 2-chloro-4-(3-fluorophenyl)-1,3,5-triazine extend beyond pharmaceuticals into agrochemicals. Triazine-based compounds are well-known for their herbicidal properties due to their ability to inhibit photosynthesis by targeting enzymes like photosystem II. Derivatives of this compound have been used to develop environmentally friendly herbicides that offer selective weed control while minimizing impact on non-target plants.

In conclusion,2-chloro-4-(3-fluorophenyl)-1,3,5-triazine (CAS No. 1053658-51-7) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. Ongoing research continues to uncover new applications for this versatile compound, underscoring its importance in modern chemical science.